Cas no 1707599-18-5 (5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole)

• Product Name: 5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole
• CAS No: 1707599-18-5
• MF: C₁₀H₁₀N₂O₂S₂
• MW: 254.328599452972
• CID: 5171661
• Update Time: 2025-10-29

5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole

• Inchi： 1S/C10H10N2O2S2/c1-7-5-3-4-6-8(7)9-10(15-12-11-9)16(2,13)14/h3-6H,1-2H3
• InChI Key： XECFLWYADAQZOL-UHFFFAOYSA-N
• SMILES： S1C(S(C)(=O)=O)=C(C2=CC=CC=C2C)N=N1

Additional information on 5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole

5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole (CAS No. 1707599-18-5): A Comprehensive Overview

The chemical compound 5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole (CAS No. 1707599-18-5) is a specialized heterocyclic molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the [1,2,3]thiadiazole family, which is known for its diverse biological activities and applications in drug discovery. The presence of a methanesulfonyl group and an o-tolyl substituent enhances its reactivity and potential utility in various synthetic pathways.

One of the key reasons for the growing interest in 5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole is its structural uniqueness, which makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly intrigued by its potential role in the development of novel therapeutic agents, given the pharmacological properties often associated with thiadiazole derivatives. The compound's CAS number, 1707599-18-5, is frequently searched in scientific databases, reflecting its relevance in contemporary chemical studies.

From a chemical perspective, 5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole exhibits notable stability under standard laboratory conditions, making it suitable for a wide range of experimental applications. Its molecular structure, characterized by the thiadiazole ring and the methanesulfonyl functional group, allows for selective modifications, enabling chemists to tailor its properties for specific uses. This adaptability is one of the reasons why the compound is often discussed in forums and publications related to organic synthesis and medicinal chemistry.

In recent years, the demand for 5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole has increased due to its potential applications in agrochemicals and materials science. For instance, its derivatives have been explored for their efficacy in crop protection, aligning with the global trend toward sustainable agriculture. Additionally, the compound's electronic properties make it a candidate for use in advanced materials, such as organic semiconductors, which are pivotal in the development of next-generation electronic devices.

The synthesis of 5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole typically involves multi-step reactions, starting from readily available precursors. Researchers often employ techniques like nucleophilic substitution and cyclization reactions to achieve high yields and purity. The optimization of these synthetic routes is a hot topic in academic and industrial research, as it directly impacts the compound's accessibility and cost-effectiveness.

Another area of interest is the compound's potential role in addressing current challenges in drug development. With the rise of antibiotic resistance and the need for new antiviral agents, thiadiazole-based compounds like 5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole are being investigated for their bioactive properties. Preliminary studies suggest that these molecules may exhibit antimicrobial or anti-inflammatory effects, though further research is needed to validate these findings.

From a commercial standpoint, 5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on market demand and the complexity of its synthesis. For those seeking detailed technical data, resources like SciFinder and Reaxys provide comprehensive information on its physical and chemical properties.

In conclusion, 5-Methanesulfonyl-4-o-tolyl-[1,2,3]thiadiazole (CAS No. 1707599-18-5) represents a versatile and promising compound in modern chemistry. Its unique structure, combined with its potential applications in pharmaceuticals, agrochemicals, and materials science, makes it a subject of ongoing research and development. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in these fields.